![molecular formula C9H7ClO4 B6158837 methyl 3-[(chlorocarbonyl)oxy]benzoate CAS No. 38567-07-6](/img/no-structure.png)
methyl 3-[(chlorocarbonyl)oxy]benzoate
Description
Methyl 3-[(chlorocarbonyl)oxy]benzoate, also known as 3-Chlorocarbonylbenzoic acid methyl ester, Methyl 3-(chloroformyl)benzoate, or Methyl isophthaloyl chloride, is an organic compound with the empirical formula C9H7ClO3 . It has a molecular weight of 198.60 .
Molecular Structure Analysis
The SMILES string for methyl 3-[(chlorocarbonyl)oxy]benzoate isCOC(=O)c1cccc(c1)C(Cl)=O . The InChI key is UTGGIQHJOAPIPD-UHFFFAOYSA-N .
Safety and Hazards
Methyl 3-[(chlorocarbonyl)oxy]benzoate is classified as Acute Tox. 4 Oral, Skin Corr. 1B, and Skin Sens. 1 . It is harmful if swallowed, causes severe skin burns and eye damage, and may cause an allergic skin reaction . It is recommended to avoid breathing dust, wash skin thoroughly after handling, and not to eat, drink, or smoke when using this product . Contaminated work clothing must not be allowed out of the workplace . It is also recommended to wear protective gloves, protective clothing, eye protection, and face protection .
properties
| { "Design of the Synthesis Pathway": "The synthesis of methyl 3-[(chlorocarbonyl)oxy]benzoate can be achieved through the reaction of methyl 3-hydroxybenzoate with phosgene in the presence of a base.", "Starting Materials": [ "Methyl 3-hydroxybenzoate", "Phosgene", "Base (such as triethylamine or pyridine)" ], "Reaction": [ "Add the base to a solution of methyl 3-hydroxybenzoate in a suitable solvent, such as dichloromethane or chloroform.", "Slowly add phosgene to the reaction mixture while stirring at a low temperature, such as 0-5°C.", "Allow the reaction to proceed for several hours at room temperature.", "Quench the reaction by adding a solution of sodium bicarbonate or sodium hydroxide.", "Extract the product with a suitable organic solvent, such as ethyl acetate or diethyl ether.", "Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.", "Concentrate the solution under reduced pressure to obtain the crude product.", "Purify the product by recrystallization or column chromatography." ] } | |
CAS RN |
38567-07-6 |
Product Name |
methyl 3-[(chlorocarbonyl)oxy]benzoate |
Molecular Formula |
C9H7ClO4 |
Molecular Weight |
214.6 |
Purity |
95 |
Origin of Product |
United States |
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